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Compound of Interest

Compound Name: Mw-150

Cat. No.: B3025696 Get Quote

Essential Safety and Handling Guide for Mw-150
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of Mw-150, a p38α MAPK inhibitor.

This document provides critical safety and logistical information for the laboratory use of Mw-
150 (CAS No.: 1628502-91-9), a selective, CNS penetrant, and orally active inhibitor of p38α

MAPK. Adherence to these guidelines is essential to ensure personal safety and maintain a

secure research environment.

Immediate Safety Information
Mw-150 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Direct contact should be avoided, and all handling must be performed in a

designated and properly ventilated area.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risk. The following table summarizes the

required PPE for handling Mw-150 in solid and solution forms.
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PPE Component Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Regularly inspect

gloves for any signs of

degradation or puncture.

Body Protection
A lab coat or chemical-

resistant apron.

Protects against spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator may be required for

handling large quantities or

when generating aerosols.

Prevents inhalation of the

compound.

First Aid Measures
Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.

Seek medical attention if irritation persists.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational and Disposal Plans
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Handling and Storage
Handling: Avoid creating dust or aerosols. All weighing and solution preparation should be

conducted in a chemical fume hood. Do not eat, drink, or smoke in areas where Mw-150 is

handled. Wash hands thoroughly after handling.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents. For long-term storage, refer to the

manufacturer's recommendations, which are typically -20°C for the solid form and -80°C

when in solution.[1]

Disposal Plan
Dispose of Mw-150 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not dispose of down the drain or in

regular trash.

Experimental Protocols
The following is a representative protocol for an in vitro kinase assay using Mw-150 to assess

its inhibitory effect on p38α MAPK.

In Vitro p38α MAPK Kinase Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of Mw-150 for p38α

MAPK.

Materials:

Recombinant active p38α MAPK enzyme

Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mg/mL BSA, 2 mM DTT)

Substrate (e.g., ATF2)

ATP

Mw-150 stock solution (in DMSO)
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ADP-Glo™ Kinase Assay kit (or similar)

384-well plates

Plate reader capable of luminescence detection

Procedure:

Compound Preparation: Prepare a serial dilution of Mw-150 in DMSO. A typical starting

concentration might be 10 mM.

Reaction Setup:

Add 1 µL of the diluted Mw-150 or DMSO (vehicle control) to the wells of a 384-well plate.

Add 2 µL of p38α MAPK enzyme in kinase buffer to each well.

Add 2 µL of a mixture of the substrate (ATF2) and ATP in kinase buffer to initiate the

reaction.

Incubation: Incubate the plate at room temperature for 60 minutes.

Detection:

Add 5 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room

temperature to stop the kinase reaction and deplete the remaining ATP.

Add 10 µL of Kinase Detection Reagent to each well and incubate for 30 minutes at room

temperature to convert the generated ADP to ATP and produce a luminescent signal.

Data Acquisition: Measure the luminescence using a plate reader.

Data Analysis: Calculate the percent inhibition for each concentration of Mw-150 relative to

the DMSO control. Plot the percent inhibition against the logarithm of the Mw-150
concentration and fit the data to a dose-response curve to determine the IC50 value.
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Mw-150 is a potent inhibitor of p38α MAPK, a key kinase in a signaling cascade that responds

to inflammatory cytokines and cellular stress. The p38 MAPK pathway is involved in a variety of

cellular processes, including inflammation, apoptosis, and cell differentiation.[1][2]
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Caption: The p38 MAPK signaling pathway and the inhibitory action of Mw-150.
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Caption: A typical experimental workflow for an in vitro kinase assay with Mw-150.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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